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Compound of Interest

Compound Name: 3-Chlorohexane

Cat. No.: B7820979

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of 3-
Chlorohexane (CAS No. 2346-81-8). Adherence to these protocols is crucial to ensure
personnel safety and maintain the integrity of the chemical.

Chemical and Physical Properties

3-Chlorohexane is a colorless liquid classified as a haloalkane.[1] It is flammable and should

be handled with appropriate caution.[2][3] Below is a summary of its key physical and chemical
properties.
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Property Value

Molecular Formula CeH13CI[1][4]

Molecular Weight 120.62 g/mol [1][4]

Boiling Point 123 °C[5][6]

Flash Point 25 °C[6]

Density 0.87 g/cm?3[5][6]

Refractive Index 1.4160 - 1.4200[5][6]

Solubility Soluble in organic solvents, less soluble in
water.[1]

Appearance Colorless to almost colorless clear liquid[1][5]

Safe Handling Procedures

Proper handling of 3-Chlorohexane is essential to minimize exposure and prevent accidents.
The following procedures should be strictly followed.

2.1. Personal Protective Equipment (PPE)

A comprehensive assessment of the risks associated with 3-Chlorohexane indicates the need
for the following PPE:

Eye Protection: Wear chemical safety goggles or a full-face shield.[7][8]
» Hand Protection: Chemical-resistant gloves, such as nitrile gloves, are required.[7][8]

o Skin and Body Protection: A lab coat or long-sleeved work clothes should be worn.[7][8] In
situations with a higher risk of splashing, additional protective clothing may be necessary.

o Respiratory Protection: Work in a well-ventilated area, preferably a chemical fume hood, to
avoid inhalation of vapors.[9][10][11] If ventilation is inadequate, a NIOSH/MSHA-approved
respirator for organic vapors should be used.[7][8]

2.2. General Handling Practices
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e Always handle 3-Chlorohexane in a well-ventilated area, such as a chemical fume hood.[9]
[10][11]

e Avoid contact with skin, eyes, and clothing.[10][11][12]

o Keep away from heat, sparks, open flames, and other sources of ignition.[10][11][13] "No
smoking" policies should be strictly enforced in handling areas.[10][11][13]

o Use explosion-proof electrical, ventilating, and lighting equipment.[3][10][11]
e Use only non-sparking tools.[2]

o Take precautionary measures against static discharge.[2][10][11] All equipment used when
handling the product must be grounded.[13]

e Wash hands and face thoroughly after handling.[10][11][12]

Storage Procedures

Correct storage of 3-Chlorohexane is vital for maintaining its stability and for the safety of the
laboratory environment.

o Store in a tightly closed container.[2][10][11][12]

Keep in a cool, dry, and well-ventilated place.[2][10][11][13][14]

Store away from incompatible materials, such as oxidizing agents.[12]

Protect from moisture.[11] For long-term storage, keeping the compound under an inert gas
atmosphere is recommended.[11]

The storage area should be equipped with explosion-proof equipment.[10][11]

Spill and Waste Disposal Procedures

In the event of a spill or for the disposal of waste, the following steps should be taken.

4.1. Spill Response
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e Immediately evacuate the area and eliminate all ignition sources.[13]
e Ensure adequate ventilation.[7][13]
o Wear appropriate personal protective equipment as detailed in section 2.1.[7][9]

o For small spills, absorb the material with an inert absorbent material such as sand or earth.
[13][14]

o Collect the absorbed material and place it in a suitable, closed container for disposal.[14]
e Do not let the chemical enter drains.[9]
4.2. Waste Disposal

o Dispose of 3-Chlorohexane and any contaminated materials in accordance with local,
regional, and national hazardous waste regulations.[2][15]

e Waste can be disposed of through a licensed chemical destruction plant or by controlled
incineration with flue gas scrubbing.[16]

Experimental Protocol: Nucleophilic Substitution
Reaction

This protocol provides a general procedure for a nucleophilic substitution reaction using 3-
Chlorohexane as the electrophile.

5.1. Materials

3-Chlorohexane

Nucleophile (e.g., sodium azide)

Anhydrous solvent (e.g., dimethylformamide - DMF)

Round-bottom flask

Magnetic stirrer and stir bar
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» Condenser

e Heating mantle

 Inert gas supply (e.g., nitrogen or argon)

e Separatory funnel

e Drying agent (e.g., anhydrous magnesium sulfate)

e Rotary evaporator

« Silica gel for column chromatography

o Appropriate solvents for chromatography (e.g., hexanes, ethyl acetate)
5.2. Procedure

e Reaction Setup:

o Set up a dry, round-bottom flask equipped with a magnetic stir bar and a condenser under
an inert atmosphere.

o In the fume hood, add the nucleophile (e.g., 1.2 equivalents of sodium azide) to the flask.
o Add the anhydrous solvent (e.g., DMF) to the flask via syringe.
o Stir the mixture to dissolve the nucleophile.

o Slowly add 3-Chlorohexane (1.0 equivalent) to the reaction mixture at room temperature
using a syringe.

e Reaction Monitoring:
o Heat the reaction mixture to the desired temperature (e.g., 60-80 °C).

o Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas
chromatography (GC) until the starting material is consumed.
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o Workup:
o Once the reaction is complete, cool the mixture to room temperature.
o Quench the reaction by slowly adding water.
o Transfer the mixture to a separatory funnel.

o Extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate)
three times.

o Combine the organic layers and wash with water and then with brine.
o Dry the organic layer over an anhydrous drying agent (e.g., magnesium sulfate).
o Filter off the drying agent.
 Purification:
o Concentrate the filtrate under reduced pressure using a rotary evaporator.

o Purify the crude product by flash column chromatography on silica gel using an
appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to obtain the pure
product.

Visualized Workflows

The following diagrams illustrate the key procedures for handling and storing 3-Chlorohexane.
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Caption: Workflow for Safe Handling and Storage of 3-Chlorohexane.
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Caption: General Experimental Workflow Using 3-Chlorohexane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7820979?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

